Cas no 1808584-44-2 (3-Furancarboxylic acid, 2-(1-ethyl-1H-imidazol-2-yl)tetrahydro-, (2R,3R)-)

• Product Name: 3-Furancarboxylic acid, 2-(1-ethyl-1H-imidazol-2-yl)tetrahydro-, (2R,3R)-
• CAS No: 1808584-44-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• MDL: MFCD31567023
• CID: 5211155
• PubChem ID: 119031180
• Update Time: 2025-07-08

3-Furancarboxylic acid, 2-(1-ethyl-1H-imidazol-2-yl)tetrahydro-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-(1-ethyl-1H-imidazol-2-yl)tetrahydro-, (2R,3R)-
• trans-2-(1-ethyl-1H-imidazol-2-yl)oxolane-3-carboxylic acid

• MDL： MFCD31567023
• Inchi： 1S/C10H14N2O3/c1-2-12-5-4-11-9(12)8-7(10(13)14)3-6-15-8/h4-5,7-8H,2-3,6H2,1H3,(H,13,14)/t7-,8-/m1/s1
• InChI Key： QHIONVJPPYSNSK-HTQZYQBOSA-N
• SMILES： O1CC[C@@H](C(O)=O)[C@@H]1C1N(CC)C=CN=1

Additional information on 3-Furancarboxylic acid, 2-(1-ethyl-1H-imidazol-2-yl)tetrahydro-, (2R,3R)-

Comprehensive Overview of 3-Furancarboxylic acid, 2-(1-ethyl-1H-imidazol-2-yl)tetrahydro-, (2R,3R)- (CAS No. 1808584-44-2)

3-Furancarboxylic acid, 2-(1-ethyl-1H-imidazol-2-yl)tetrahydro-, (2R,3R)- (CAS No. 1808584-44-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of furancarboxylic acids and incorporates an imidazole moiety, which is known for its role in bioactive molecules. The stereochemistry, denoted by (2R,3R)-, further enhances its specificity, making it a valuable candidate for targeted applications.

The molecular structure of 3-Furancarboxylic acid, 2-(1-ethyl-1H-imidazol-2-yl)tetrahydro-, (2R,3R)- combines a tetrahydrofuran ring with an ethyl-substituted imidazole group, contributing to its distinct chemical properties. Researchers are particularly interested in its potential as a building block for drug discovery and medicinal chemistry, given the prevalence of imidazole derivatives in FDA-approved drugs. The compound's chirality also opens doors for enantioselective synthesis, a hot topic in modern organic chemistry.

One of the most searched questions about this compound revolves around its synthetic routes and applications in pharmaceuticals. Recent studies suggest that 3-Furancarboxylic acid derivatives may play a role in developing anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions. Additionally, its imidazole component is often associated with enzyme inhibition, a key mechanism in treating various diseases.

The market for chiral intermediates like 3-Furancarboxylic acid, 2-(1-ethyl-1H-imidazol-2-yl)tetrahydro-, (2R,3R)- is expanding, driven by advancements in asymmetric synthesis and green chemistry. Companies are investing in sustainable production methods to meet the rising demand for high-purity compounds. This trend is reflected in the increasing number of patents and publications focusing on imidazole-based and furan-containing molecules.

From a regulatory perspective, 3-Furancarboxylic acid, 2-(1-ethyl-1H-imidazol-2-yl)tetrahydro-, (2R,3R)- is not classified as a hazardous substance, making it easier to handle in laboratory and industrial settings. However, researchers must adhere to standard safety protocols when working with organic compounds. The compound's stability under various conditions is another area of interest, as it impacts storage and transportation logistics.

In summary, 3-Furancarboxylic acid, 2-(1-ethyl-1H-imidazol-2-yl)tetrahydro-, (2R,3R)- (CAS No. 1808584-44-2) represents a promising candidate for multiple applications, particularly in pharmaceutical research and fine chemical synthesis. Its unique structure, combined with the growing emphasis on chiral chemistry and sustainable practices, positions it as a compound of significant scientific and commercial value. Future research will likely uncover even more innovative uses for this versatile molecule.